![molecular formula C12H22O2 B6151562 2-[5-methyl-2-(propan-2-yl)cyclohexyl]acetic acid, Mixture of diastereomers CAS No. 861549-15-7](/img/new.no-structure.jpg)
2-[5-methyl-2-(propan-2-yl)cyclohexyl]acetic acid, Mixture of diastereomers
Overview
Description
2-[5-methyl-2-(propan-2-yl)cyclohexyl]acetic acid, mixture of diastereomers, is a compound with a cyclohexane ring substituted with a methyl group and an isopropyl group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[5-methyl-2-(propan-2-yl)cyclohexyl]acetic acid typically involves the cyclohexane ring formation followed by the introduction of the acetic acid moiety. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired diastereomeric mixture is obtained.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This could include continuous flow reactors and advanced purification techniques to separate the diastereomers effectively.
Chemical Reactions Analysis
Types of Reactions
2-[5-methyl-2-(propan-2-yl)cyclohexyl]acetic acid can undergo various chemical reactions, including:
Oxidation: This reaction can introduce additional functional groups or modify existing ones.
Reduction: This can be used to simplify the molecule or alter its reactivity.
Substitution: This reaction can replace one functional group with another, potentially altering the compound’s properties.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary but often involve controlled temperatures and the use of solvents to facilitate the reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or aldehyde, while reduction could produce a simpler hydrocarbon.
Scientific Research Applications
2-[5-methyl-2-(propan-2-yl)cyclohexyl]acetic acid has several applications in scientific research:
Chemistry: It can be used as a building block for more complex molecules or as a reagent in various organic synthesis reactions.
Biology: Its structural features make it a candidate for studying biological interactions and pathways.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which 2-[5-methyl-2-(propan-2-yl)cyclohexyl]acetic acid exerts its effects involves its interaction with specific molecular targets. These interactions can influence various biochemical pathways, leading to the observed effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
- 2-[5-methyl-2-(propan-2-yl)cyclohexyl]propanoic acid
- 2-[5-methyl-2-(propan-2-yl)cyclohexyl]butanoic acid
Uniqueness
2-[5-methyl-2-(propan-2-yl)cyclohexyl]acetic acid is unique due to its specific substitution pattern on the cyclohexane ring and the presence of the acetic acid moiety. This combination of features gives it distinct chemical and physical properties compared to similar compounds.
Properties
CAS No. |
861549-15-7 |
|---|---|
Molecular Formula |
C12H22O2 |
Molecular Weight |
198.3 |
Purity |
95 |
Origin of Product |
United States |
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